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Compound of Interest

Compound Name: Lasiol

Cat. No.: B15573476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of Lasiol. The information is presented to support research, discovery, and

development activities involving this natural compound. All quantitative data are summarized in

clear, tabular format, and detailed experimental protocols for key physicochemical property

determination are provided, complete with workflow visualizations.

Core Physicochemical Properties of Lasiol
Lasiol, systematically named (2S,3S)-2,3,6-trimethylhept-5-en-1-ol, is a naturally occurring

organic compound.[1] A summary of its key physicochemical properties is presented in Table 1.

It is important to note that some of the listed values are computationally estimated and

experimental verification is recommended for precise applications.
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Property Value Source

Molecular Formula C₁₀H₂₀O PubChem[1]

Molecular Weight 156.26 g/mol PubChem[1]

IUPAC Name
(2S,3S)-2,3,6-trimethylhept-5-

en-1-ol
PubChem[1]

Boiling Point 219.90 °C (estimated) The Good Scents Company

Solubility
244.8 mg/L in water at 25 °C

(estimated)
The Good Scents Company

logP (Octanol-Water Partition

Coefficient)
3.270 (estimated) The Good Scents Company

Melting Point Data not available

pKa Data not available

Biological Activity and Mechanism of Action
Extensive literature searches did not yield any specific information on the biological activity,

mechanism of action, or associated signaling pathways of Lasiol. Further research is required

to elucidate the pharmacological and biological profile of this compound.

Experimental Protocols and Workflows
Detailed methodologies for the determination of key physicochemical properties are outlined

below. These protocols are generalized and may require optimization based on the specific

experimental setup and sample characteristics.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and effective method for determining the boiling

point of a small liquid sample is the micro-reflux method.

Methodology:
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Sample Preparation: A small volume (approximately 0.5 mL) of Lasiol is placed in a small

test tube. A stir bar is added to ensure smooth boiling.

Apparatus Setup: The test tube is securely clamped within a heating block placed on a hot

plate stirrer. A thermometer is positioned with its bulb approximately 1 cm above the liquid

surface to measure the vapor temperature.

Heating and Observation: The sample is gently heated while stirring. The temperature is

monitored as the liquid begins to boil and a reflux ring (condensing vapor) becomes visible

on the test tube walls. The thermometer bulb should be level with this ring for an accurate

measurement.

Data Recording: The temperature at which the refluxing is stable is recorded as the boiling

point. The heating should be controlled to prevent the sample from boiling dry.

Boiling Point Determination Workflow
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Boiling Point Determination Workflow

Determination of Melting Point
For compounds that are solid at room temperature, the melting point is a crucial physical

property for identification and purity assessment. Since Lasiol is a liquid at standard

conditions, this protocol would apply to its solid derivatives or if it were to be solidified at low

temperatures. The capillary method is a standard technique.

Methodology:

Sample Preparation: A small amount of the solid sample is finely powdered and packed into

a capillary tube to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block and a thermometer.

Heating and Observation: The sample is heated at a controlled rate. The temperature at

which the first drop of liquid appears is recorded as the onset of melting. The temperature at

which the last solid crystal melts is recorded as the completion of melting. The range

between these two temperatures is the melting point range. For a pure compound, this range

is typically narrow.

Data Recording: The melting point range is recorded.

Melting Point Determination Workflow
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Melting Point Determination Workflow

Determination of Solubility
The solubility of a compound in a particular solvent is a measure of the maximum amount of

the substance that can dissolve in a given amount of the solvent at a specific temperature. The

shake-flask method is a common technique for determining equilibrium solubility.

Methodology:

Sample Preparation: An excess amount of Lasiol is added to a known volume of the solvent

(e.g., water) in a sealed flask.

Equilibration: The flask is agitated (e.g., shaken or stirred) in a constant temperature bath for

a prolonged period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The undissolved solute is separated from the saturated solution by

centrifugation or filtration.
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Analysis: The concentration of Lasiol in the clear, saturated solution is determined using a

suitable analytical technique, such as high-performance liquid chromatography (HPLC) or

gas chromatography (GC).

Calculation: The solubility is expressed as mass per unit volume (e.g., mg/L) or molarity.

Solubility Determination Workflow
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Solubility Determination Workflow

Determination of pKa
The pKa is a measure of the acidity of a compound. For a compound like Lasiol, which is an

alcohol, the pKa of the hydroxyl group would be determined. Potentiometric titration is a

precise method for pKa determination.

Methodology:

Sample Preparation: A known concentration of Lasiol is dissolved in a suitable solvent,

typically a mixture of water and an organic co-solvent to ensure solubility.

Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH)

while the pH of the solution is continuously monitored using a calibrated pH meter.

Data Collection: The volume of titrant added is recorded against the corresponding pH

reading.

Data Analysis: A titration curve is generated by plotting pH versus the volume of titrant

added. The pKa is determined from the pH at the half-equivalence point, which is the point

where half of the acid has been neutralized.
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pKa Determination Workflow
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pKa Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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